Cas no 1361651-39-9 (6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide)

• Product Name: 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide
• CAS No: 1361651-39-9
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4995635
• Update Time: 2025-10-22

6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-6-4-9(16)12(10(17)5-6)11-7(13(18)19)2-1-3-8(11)15/h1-5H,(H2,18,19)
• InChI Key： MGJKKYUSZHCBOV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N)=O)=C1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 4.1
• Topological Polar Surface Area: 43.1

Additional information on 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide

6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide

The compound with CAS No. 1361651-39-9, commonly referred to as 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide, is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a biphenyl core substituted with four chlorine atoms and an amide functional group. The biphenyl system, consisting of two benzene rings connected by a single bond, provides a rigid framework that contributes to the compound's stability and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide through multi-step processes involving chlorination, coupling reactions, and amide formation. These methods have been optimized to ensure high yield and purity, making the compound accessible for research and commercial use. The synthesis typically begins with the chlorination of biphenyl derivatives, followed by selective substitution to introduce the carboxylic acid moiety and subsequent conversion to the amide form.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical research. The presence of multiple chlorine atoms enhances the compound's lipophilicity, making it an ideal candidate for drug design targeting specific biological pathways. Recent studies have explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical in various physiological processes such as signal transduction and ion channel regulation.

In addition to its pharmaceutical applications, 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide has found utility in materials science. Its rigid biphenyl structure and functional groups make it a promising candidate for the development of advanced polymers and organic semiconductors. Researchers have investigated its role in creating self-assembled monolayers (SAMs) with tailored electronic properties, which could revolutionize the field of nanotechnology.

The environmental impact of this compound has also garnered attention in recent years. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. While initial findings suggest that the compound exhibits moderate persistence in aqueous environments, ongoing research aims to develop eco-friendly synthesis methods and recycling strategies to minimize its ecological footprint.

From a structural perspective, the biphenyl core serves as a versatile platform for further functionalization. The strategic placement of chlorine atoms at positions 6, 2', 4', and 6' imparts unique electronic properties that enhance the compound's reactivity in various chemical transformations. This makes it an attractive substrate for exploring novel reaction mechanisms in organic chemistry.

The amide functional group introduces hydrogen bonding capabilities, which are crucial for interactions with biological macromolecules such as proteins and nucleic acids. This feature has been leveraged in drug discovery efforts targeting enzyme inhibition and receptor binding assays. Recent computational studies have utilized molecular docking techniques to predict binding affinities of this compound with key therapeutic targets.

In conclusion, 6,2',4',6'-Tetrachlorobiphenyl-2-carboxylic acid amide (CAS No. 1361651-39-9) stands out as a multifaceted chemical entity with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups position it as a valuable tool for advancing scientific research and technological innovation.